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Compound of Interest

Compound Name: 4-Nitrobenzophenone

Cat. No.: B109985

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Nitrobenzophenone is an organic compound featuring a benzophenone core substituted
with a nitro group at the para position of one of the phenyl rings.[1] This compound is a yellow
crystalline solid.[1] It is of significant interest in various fields of chemistry and drug
development due to its versatile reactivity and photochemical properties. This guide provides a
comprehensive overview of its chemical properties, structure, synthesis, and applications.

Chemical Structure and Identifiers

The structure of 4-Nitrobenzophenone consists of a central carbonyl group bonded to two
phenyl rings, one of which is substituted with a nitro group in the para position.

Caption: Chemical structure of 4-Nitrobenzophenone.

Quantitative Data: Identifiers
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Identifier Value
IUPAC Name (4-nitrophenyl)(phenyl)methanone[2]
CAS Number 1144-74-7[1][2][3][4][5][6][7]

Molecular Formula

C13HoNOs[1][2][3][6][71[8]

Molecular Weight 227.22 g/mol [2][3][5]
C1=CC=C(C=C1)C(=0)C2=CC=C(C=C2)N(=0)
SMILES
=0[1]
InChl=1S/C13H9NO3/c15-13(10-4-2-1-3-5-
InChl 10)11-6-8-12(9-7-11)14(16)17/h1-9H[1][3][5][7]
[9]
ZYMCBJWUWHHVRX-UHFFFAOYSA-N[1][2]
InChlKey
(51071191
EC Number 214-542-2[5]

Beilstein/REAXYS

1912753([5]

Physicochemical Properties

4-Nitrobenzophenone is a yellow to light brown crystalline powder.[3][4] It is moderately

soluble in organic solvents like ethanol and acetone and has low solubility in water.[1]

o . Physicochemical :

Property Value

Appearance Yellow to light brown crystalline powder[3][4]
Melting Point 136-138 °C[3][4][5][8][10]

Boiling Point ~368.92 °C (estimate)[3]

Density ~1.406 g/cm?3[3]

Flash Point Not applicable[5]

Storage Temperature Below +30°CJ[3][4]
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Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-
Nitrobenzophenone.

Spectroscopic Technique Key Features

1H NMR Spectra available for this compound.[9]

13C NMR Spectra available for this compound.[9]

IR Spectra available for this compound.[7][9][11]
Mass Spectrometry Spectra available for this compound.[7][9]
UV-Vis Spectra available for this compound.[12]

Synthesis and Reactivity

The presence of the nitro group influences the reactivity of 4-Nitrobenzophenone, enabling
various chemical modifications.[1]

Synthesis

A common method for synthesizing benzophenone derivatives is through Friedel-Crafts
acylation.[13] For 4-Nitrobenzophenone, this would typically involve the reaction of a 4-
nitrobenzoyl derivative with benzene in the presence of a Lewis acid catalyst. Another patented
method involves the reaction of 4-chloronitrobenzene with aryl acetate in an organic solvent
with a base.[14][15]
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Caption: Conceptual workflow for the synthesis of 4-Nitrobenzophenone.

Reactivity

The nitro group can be reduced to an amine, opening pathways to a variety of amino-
functionalized compounds.[13] The benzophenone core is known for its photoreactivity, which
can be fine-tuned by substituents like the nitro group for applications as a photoinitiator.[1][13]

Experimental Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy

o Objective: To determine the carbon-hydrogen framework of the molecule.

» Methodology: A sample is dissolved in a deuterated solvent (e.g., CDCIs). *H and 3C NMR
spectra are recorded on a spectrometer. Chemical shifts (d) are reported in parts per million
(ppm) relative to an internal standard (e.g., tetramethylsilane).

Infrared (IR) Spectroscopy

o Objective: To identify the functional groups present in the molecule.
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» Methodology: An IR spectrum is obtained using an FTIR spectrometer. The sample can be
analyzed as a solid (e.g., using a KBr pellet or ATR). Characteristic absorption bands
indicate the presence of specific functional groups, such as the carbonyl (C=0) and nitro
(NO2) groups.

Mass Spectrometry (MS)

e Objective: To determine the molecular weight and fragmentation pattern of the molecule.

o Methodology: A sample is ionized (e.g., by electron ionization), and the mass-to-charge ratio
(m/z) of the resulting ions is measured. The molecular ion peak confirms the molecular
weight.

Ultraviolet-Visible (UV-Vis) Spectroscopy

o Objective: To study the electronic transitions within the molecule.

+ Methodology: A solution of the compound in a suitable solvent (e.g., ethanol) is prepared.
The absorbance is measured over a range of wavelengths in the UV and visible regions.

Applications

4-Nitrobenzophenone serves as a valuable intermediate in organic synthesis and has several

o
Organic Synth;sa's/ l\ﬁa{erials Sé&ince Research Applications

Intermediate Photoinitiator Dyes & Pigments Antimalarial Agent Studies

industrial applications.

Click to download full resolution via product page

Caption: Key applications of 4-Nitrobenzophenone.
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» Organic Synthesis: It is a key intermediate for constructing more complex organic molecules
and heterocyclic compounds.[3][4][13]

» Photoinitiator: Due to its ability to absorb ultraviolet light, it is used as a photoinitiator in
polymer chemistry.[1][13]

e Dyes and Pigments: It serves as a precursor in the production of dyes and pigments.[1]

o Pharmaceutical Research: 4-Nitrobenzophenone is used in the quantitative structure-
activity relationship analysis of benzophenone derivatives as potential antimalarial agents.[3]

[4]

Safety and Handling

As with many nitro compounds, 4-Nitrobenzophenone should be handled with care due to
potential toxicity.[1]

o General Precautions: Avoid contact with skin and eyes.[10] Do not ingest.[10] Use in a well-
ventilated area.[16]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
safety goggles.[10][16] In case of dust, a particle filter respirator is recommended.[10]

o Storage: Keep in a dry, cool, and well-ventilated place in a tightly closed container.[10]
e Incompatible Materials: Strong oxidizing agents and strong bases.[10]

» Fire Safety: Use water spray, carbon dioxide, dry chemical, or alcohol-resistant foam to
extinguish fires.[10] Thermal decomposition can produce nitrogen oxides, carbon monoxide,
and carbon dioxide.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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